Erbium tribromide

• CAS No.: 13536-73-7
• Molecular Formula: Br3Er
• Molecular Weight: 406.97 g/mol
• IUPAC Name: erbium(3+);tribromide
• InChI: InChI=1S/3BrH.Er/h3*1H;/q;;;+3/p-3
• InChI Key: GZTUDAKVGXUNIM-UHFFFAOYSA-K
• SMILES: Br[Er](Br)Br
• Canonical SMILES: [Br-].[Br-].[Br-].[Er+3]
• Pictograms: Irritant

Description

Erbium tribromide (ErBr₃) is a lanthanide halide compound comprising erbium (Er³⁺) and three bromide (Br⁻) ions. It is synthesized via direct reaction of erbium metal with bromine gas or through thermal decomposition of erbium(III) oxybromide . Structurally, ErBr₃ exists as planar monomeric molecules (Er–Br bond length: 258.2 pm) in the gas phase, with a minor dimeric form (Er₂Br₆) observed under high-temperature conditions . Its thermal stability and decomposition behavior align closely with other heavy lanthanide tribromides, such as dysprosium tribromide (DyBr₃) and holmium tribromide (HoBr₃) .

Key physical properties include:

• Melting Point: Decomposes at elevated temperatures (> 800°C) without a distinct melting point .
• Crystal Structure: Hexagonal (UCl₃-type) in the solid state, common among lanthanide tribromides .

ErBr₃ is utilized in optical materials, catalysis, and as a precursor for erbium-doped nanoparticles .

Preparation Methods

Erbium tribromide can be synthesized through various methods. One common synthetic route involves the direct reaction of erbium metal with bromine gas at elevated temperatures. The reaction is typically carried out in a controlled environment to ensure the complete conversion of erbium to this compound:

$$\text{2Er} + 3\text{Br}_2 \rightarrow 2\text{ErBr}_3$$2Er+3Br2​→2ErBr3​

Another method involves the reaction of erbium oxide with hydrobromic acid, followed by evaporation of the solvent to obtain the crystalline product:

$$\text{Er}_2\text{O}_3 + 6\text{HBr} \rightarrow 2\text{ErBr}_3 + 3\text{H}_2\text{O}$$Er2​O3​+6HBr→2ErBr3​+3H2​O

Industrial production methods often utilize similar reactions but on a larger scale, with careful control of reaction conditions to ensure high purity and yield .

Chemical Reactions Analysis

Erbium tribromide undergoes various types of chemical reactions, including:

Oxidation and Reduction: this compound can participate in redox reactions, where it can be reduced to erbium metal or oxidized to higher oxidation states.

Substitution Reactions: It can undergo substitution reactions with other halides or ligands, forming different erbium complexes.

Hydrolysis: In the presence of water, this compound can hydrolyze to form erbium hydroxide and hydrobromic acid:

$$\text{ErBr}_3 + 3\text{H}_2\text{O} \rightarrow \text{Er(OH)}_3 + 3\text{HBr}$$ErBr3​+3H2​O→Er(OH)3​+3HBr

Common reagents used in these reactions include bromine, hydrobromic acid, and various organic ligands. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Erbium tribromide has several scientific research applications, including:

Quantum Communication: Erbium-doped materials are used as spin-photon interfaces with optical transitions in the telecom C-band, making them suitable for long-distance quantum communication

Material Science: It is used in the synthesis of erbium-doped materials for various optical and electronic applications.

Chemical Analysis: This compound is used as a reagent in chemical analysis and for the preparation of other erbium compounds.

Mechanism of Action

The mechanism by which erbium tribromide exerts its effects is primarily through its interactions with other chemical species. In quantum communication, erbium ions serve as spin-photon interfaces, where the optical transitions of erbium ions are used to transfer quantum information. The molecular targets and pathways involved include the optical and spin coherence times of erbium ions, which are influenced by the host material and environmental conditions .

Comparison with Similar Compounds

Structurally Similar Lanthanide Tribromides

ErBr₃ shares close similarities with DyBr₃, HoBr₃, and yttrium tribromide (YBr₃) in thermal and structural properties.

Table 1: Thermal and Structural Comparison of Lanthanide Tribromides

Compound	Thermal Decomposition Pattern	Sublimation Enthalpy (ΔsubH, kJ/mol)	Ionic Radius (Er³⁺: 88.1 pm)
ErBr₃	Multi-stage decomposition above 800°C	~289 (estimated)	88.1 pm
DyBr₃	Similar to ErBr₃ (Fig. 3b, 3c)	289 ± 6.0	91.2 pm (Dy³⁺)
HoBr₃	Similar TG-DTA profile to ErBr₃	Not reported	89.4 pm (Ho³⁺)
YBr₃	Analogous decomposition due to similar ionic radius	283 ± 5.0 (DyCl₃ reference)	90.0 pm (Y³⁺)

Key Findings :

• ErBr₃, DyBr₃, and HoBr₃ exhibit nearly identical thermogravimetric (TG-DTA) profiles, suggesting analogous decomposition pathways .
• Sublimation enthalpies for ErBr₃ and DyBr₃ are comparable, reflecting similar lattice energies .

Functionally Similar Tribromide Compounds

ErBr₃ differs significantly from organic and main-group tribromides in reactivity and applications.

Table 2: Functional Comparison with Other Tribromides

Compound	Key Properties/Applications	Phase Transfer Capability	Thermal Stability
ErBr₃	Optical materials, catalysis	No	High (> 800°C)
TBPTB (Tetrabutylphosphonium tribromide)	Organic synthesis, acetalization	Yes	Moderate (decomposes < 200°C)
BBr₃ (Boron tribromide)	Lewis acid in alkylation reactions	No	Low (BP: 91°C)
TBATB (Tetrabutylammonium tribromide)	Chemoselective reagent	Yes	Low (decomposes at RT)

Key Findings :

• Organic Tribromides (TBPTB, TBATB) : Unlike ErBr₃, these compounds act as phase-transfer catalysts due to their phosphonium/ammonium moieties, enhancing solubility in hydrophobic media .
• BBr₃ : A volatile Lewis acid with low thermal stability, contrasting ErBr₃’s high-temperature resilience .
• Functional Overlap : ErBr₃ and DyBr₃ are interchangeable in high-temperature applications (e.g., ceramic precursors), whereas TBPTB and BBr₃ specialize in organic synthesis .

Research Implications and Limitations

• Data Gaps : Direct measurements of ErBr₃’s sublimation enthalpy and melting point remain scarce, necessitating extrapolation from DyBr₃ .
• Contradictions : Reported melting points for elemental erbium vary between sources (1496.85°C vs. 1522°C ), likely due to purity or measurement techniques.
• Future Directions: Comparative studies on ErBr₃’s catalytic efficiency versus DyBr₃ in nanoparticle synthesis could clarify their industrial suitability .

Biological Activity

Erbium tribromide (ErBr₃) is a compound of erbium, a lanthanide element, and bromine. Its biological activity has been explored in various contexts, particularly in relation to its antimicrobial properties, interactions with biological systems, and potential applications in medical and technological fields. This article presents a detailed examination of the biological activity of this compound, supported by case studies and research findings.

This compound can be synthesized through several methods, including:

• Direct Reaction : Combining erbium metal with bromine gas at elevated temperatures:
  $$2\text{Er}+3\text{Br}_2\rightarrow 2\text{ErBr}_3$$
• Hydrobromic Acid Method : Reacting erbium oxide with hydrobromic acid:
  $$\text{Er}_2\text{O}_3+6\text{HBr}\rightarrow 2\text{ErBr}_3+3\text{H}_2\text{O}$$

These methods ensure high purity and yield of the compound, which is crucial for its application in biological studies.

Antimicrobial Properties

Research indicates that erbium complexes exhibit varying degrees of antimicrobial activity. A study focused on erbium(III) complexes demonstrated significant antifungal and antibacterial properties against pathogens such as Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans, and Aspergillus niger. The results showed that while the parent oximes exhibited higher antifungal activity, their complexation with erbium reduced this effectiveness .

Table 1: Antimicrobial Activity of Erbium Complexes

Pathogen	Activity Level (Zone of Inhibition)
Staphylococcus aureus	Moderate
Pseudomonas aeruginosa	Low
Candida albicans	High
Aspergillus niger	Moderate

The mechanism by which this compound exerts its biological effects is primarily through the formation of complexes with various biological molecules. These interactions can alter the structure and function of biomolecules, leading to antimicrobial activity. The specific pathways involved are still under investigation, but it is believed that the metal ion's coordination with ligands plays a crucial role in its bioactivity .

Case Studies

• Antimicrobial Study : A study conducted on erbium(III) complexes showed that these compounds were effective against several bacterial strains. The researchers utilized the well diffusion method to assess the antimicrobial efficacy and found that certain derivatives had enhanced activity compared to their non-complexed forms .
• Quantum Communication Application : Erbium-doped materials have been investigated for their role in quantum communication technologies. The erbium ions serve as spin-photon interfaces, which are essential for transferring quantum information over long distances. This application highlights the dual nature of erbium compounds in both biological and technological fields.

Safety and Toxicology

Despite its potential benefits, safety assessments indicate that this compound can cause skin irritation and respiratory issues upon exposure. Precautionary measures are recommended when handling this compound to mitigate health risks associated with its use in laboratory settings.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for producing high-purity Erbium tribromide (ErBr₃), and how can impurities be minimized during synthesis?

• Methodological Answer : ErBr₃ is typically synthesized via direct halogenation of erbium metal with bromine vapor under inert conditions. To minimize impurities (e.g., ErOBr oxybromides), use a stoichiometric excess of Br₂ in a sealed quartz ampoule heated to 500–700°C for 48–72 hours . Post-synthesis purification via sublimation at 800°C under vacuum (<10⁻³ Torr) removes unreacted bromine and lower-stability byproducts. Purity should be verified using X-ray diffraction (XRD) and inductively coupled plasma mass spectrometry (ICP-MS) .

Q. How can the crystal structure and phase purity of ErBr₃ be reliably characterized?

• Methodological Answer : Single-crystal XRD is the gold standard for resolving the hexagonal crystal structure (space group: P6₃/m). For polycrystalline samples, pair XRD with Rietveld refinement to quantify phase purity and detect trace oxybromides. Complementary techniques like Raman spectroscopy (to identify Er-Br vibrational modes at ~220 cm⁻¹) and thermogravimetric analysis (TGA) (to assess thermal stability up to 900°C) are recommended .

Q. What are the key challenges in handling ErBr₃ due to its hygroscopic and reactive nature?

• Methodological Answer : ErBr₃ reacts violently with moisture, forming Er(OH)₃ and HBr gas. Store samples in argon/vacuum-sealed containers and manipulate them in gloveboxes (O₂/H₂O <1 ppm). For air-sensitive experiments (e.g., magnetic susceptibility measurements), use sealed quartz capillaries or diamond anvil cells. Always include control experiments to confirm sample integrity post-measurement .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported magnetic properties of ErBr₃ (e.g., paramagnetic vs. antiferromagnetic behavior)?

• Methodological Answer : Discrepancies often arise from differences in sample purity, crystal orientation, or measurement techniques. To address this:

• Use neutron diffraction to probe magnetic ordering directly, as it detects spin structures insensitive to crystal field effects.
• Perform magnetometry under ultra-low temperatures (<2 K) and high magnetic fields (>5 T) to suppress thermal fluctuations.
• Cross-validate results with theoretical models (e.g., density functional theory (DFT) with spin-orbit coupling corrections) .

Q. What experimental designs are suitable for probing ErBr₃’s electronic structure and ligand field effects?

• Methodological Answer : High-resolution X-ray absorption spectroscopy (XAS) at the Er L₃-edge (8.358 keV) reveals 4f electron configurations and ligand field splitting. Pair with temperature-dependent photoluminescence spectroscopy to correlate electronic transitions (e.g., ⁴I₁₅/₂ → ⁴I₁₃/₂) with crystal field parameters. Computational studies (e.g., CASSCF calculations) should guide peak assignments .

Q. How can ErBr₃’s thermodynamic stability be systematically evaluated under varying conditions?

• Methodological Answer : Use Knudsen effusion mass spectrometry to measure vapor pressure (10⁻⁶–10⁻³ bar) across 600–1000 K, deriving ΔH°vaporization via the Clausius-Clapeyron equation. Complement with differential scanning calorimetry (DSC) to identify phase transitions and decomposition pathways. Compare results with thermodynamic databases (e.g., FactSage) to validate consistency .

Q. What advanced techniques are required to study ErBr₃’s potential as a catalyst in organic halogenation reactions?

• Methodological Answer : Employ in situ Fourier-transform infrared (FTIR) spectroscopy to monitor intermediate species (e.g., Er-Br···substrate adducts) during catalytic cycles. Use kinetic isotope effects (KIEs) and Hammett plots to elucidate reaction mechanisms. Compare turnover frequencies (TOFs) with other lanthanide bromides (e.g., LaBr₃, YbBr₃) to isolate electronic vs. steric contributions .

Q. Data Contradiction Analysis

Q. How should researchers address discrepancies in ErBr₃’s reported solubility in polar vs. nonpolar solvents?

• Methodological Answer : Solubility conflicts often stem from solvent purity or trace water. Standardize protocols using anhydrous solvents (e.g., THF, DMF) dried over molecular sieves. Quantify solubility via UV-Vis spectroscopy (using Er³⁺’s characteristic 520 nm absorption) and cross-check with ICP-MS. Report results with error margins (±5%) and solvent activity coefficients .